Cas no 328998-25-0 (4E1RCat)

• Product Name: 4E1RCat
• CAS No: 328998-25-0
• MF: C₂₈H₁₈N₂O₆
• MW: 478.452327251434
• MDL: MFCD01931282
• CID: 291728
• PubChem ID: 16195554
• Update Time: 2025-04-19

4E1RCat Chemical and Physical Properties

Names and Identifiers

• Benzoic acid,4-[2,3-dihydro-3-[[5-(4-nitrophenyl)-2-furanyl]methylene]-2-oxo-5-phenyl-1H-pyrrol-1-yl]-
• (E)-4-(3-((5-(4-Nitrophenyl)furan-2-yl)methylene)-2-oxo-5-phenyl-2,3-dihydro-1H-pyrrol-1-yl)benzoic
• (E)-4-(3-((5-(4-Nitrophenyl)furan-2-yl)methylene)-2-oxo-5-phenyl-2,3-dihydro-1H-pyrrol-1-yl)benzoic Acid
• 4-[(3E)-3-[[5-(4-nitrophenyl)furan-2-yl]methylidene]-2-oxo-5-phenylpyrrol-1-yl]benzoic acid
• 4E1rcat
• Benzoic acid,4-[2,3-dihydro-3-[[5-(4-nitrophenyl)-2-furanyl]methylene]-2-oxo-5-phenyl-1H-pyrro...
• 4-[(3E)-3-[[5-(4-nitrophenyl)furan-2-yl]methylidene]-2-oxidanylidene-5-phenyl-pyrrol-1-yl]benzoic acid
• MLS000685597
• 4-[(3E)-3-[[5-(4-nitrophenyl)-2-furyl]methylene]-2-oxo-5-phenyl-pyrrol-1-yl]benzoic acid
• 4E1RCat, >=97% (HPLC)
• AKOS000324533
• cid_16195554
• AS-16625
• 4-[(3E)-3-[[5-(4-Nitrophenyl)furan-2-yl]methylidene]-2-oxo-5-phenyl-2,3-dihydro-1H-pyrrol-1-yl]benzoic acid
• SR-01000415305-1
• ML107
• BDBM420314
• 328998-25-0
• A875486
• CHEMBL1610008
• NCGC00370928-02
• JM2_96A
• 4-[(3E)-3-[[5-(4-nitrophenyl)-2-furanyl]methylidene]-2-oxo-5-phenyl-1-pyrrolyl]benzoic acid
• BE177466
• 4-[(3E)-3-{[5-(4-nitrophenyl)furan-2-yl]methylidene}-2-oxo-5-phenyl-2,3-dihydro-1H-pyrrol-1-yl]benzoic acid
• BDBM48878
• HMS2595I13
• 4-((3E)-3-{[5-(4-nitrophenyl)-2-furyl]methylene}-2-oxo-5-phenyl-2,3-dihydro-1H-pyrrol-1-yl)benzoic acid
• CCG-269527
• MFCD01931282
• s7370
• SMR000312561
• HMS644P11
• AC-32638
• SR-01000415305
• 4-[(3E)-2-keto-3-[[5-(4-nitrophenyl)-2-furyl]methylene]-5-phenyl-2-pyrrolin-1-yl]benzoic acid
• DA-49705
• BRD-K67173685-001-06-9
• STK193082
• 4E1RCat

• MDL： MFCD01931282
• Inchi： 1S/C28H18N2O6/c31-27-21(16-24-14-15-26(36-24)19-6-12-23(13-7-19)30(34)35)17-25(18-4-2-1-3-5-18)29(27)22-10-8-20(9-11-22)28(32)33/h1-17H,(H,32,33)/b21-16+
• InChI Key： BBQRBOIMSKMFFO-LTGZKZEYSA-N
• SMILES： O1C(C2C=CC(=CC=2)[N+](=O)[O-])=CC=C1/C=C1\C=C(C2C=CC=CC=2)N(C2C=CC(C(=O)O)=CC=2)C\1=O

Computed Properties

• Exact Mass: 478.11648630g/mol
• Monoisotopic Mass: 478.11648630g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 36
• Rotatable Bond Count: 6
• Complexity: 902
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.3
• Topological Polar Surface Area: 117Ų

Experimental Properties

• Density: 1.423±0.06 g/cm3 (20 ºC 760 Torr),
• Solubility: Insuluble (3.6E-3 g/L) (25 ºC),

4E1RCat Security Information

• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Acylaminobenzoic acid and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Acylaminobenzoic acid and derivatives